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CAS No.: 14336-83-5

Cat. No.: B1265123

Get Quote

Introduction
Neodymium (Nd) isotopes are powerful tracers in geological and planetary sciences, providing

insights into the age and origin of rocks and minerals. The radiogenic isotope ¹⁴³Nd is produced

by the alpha decay of ¹⁴⁷Sm, making the Sm-Nd isotopic system a robust tool for

geochronology and provenance studies. Traditionally, Nd isotope analysis requires laborious

and time-consuming wet chemistry procedures for sample dissolution and elemental

separation. Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) has

emerged as a powerful alternative, enabling the rapid, in-situ determination of Nd isotope ratios

directly from solid samples with high spatial resolution. This application note provides a detailed

protocol for the in-situ analysis of Neodymium isotopes using LA-ICP-MS, targeted at

researchers, scientists, and professionals in drug development who may utilize isotopic

analysis for tracer studies.

Principle of the Technique
LA-ICP-MS for in-situ Nd isotope analysis involves focusing a high-energy laser beam onto a

specific location on a solid sample. The laser ablates a small amount of material, which is then
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transported by an inert gas stream into the plasma of an inductively coupled plasma mass

spectrometer (ICP-MS). The high-temperature plasma atomizes and ionizes the ablated

material. The resulting ions are then introduced into the mass spectrometer, where they are

separated based on their mass-to-charge ratio and detected. For high-precision isotope ratio

measurements, a multi-collector ICP-MS (MC-ICP-MS) is typically employed, which allows for

the simultaneous detection of multiple isotopes, thereby improving precision and accuracy.

A significant analytical challenge in in-situ Nd isotope analysis is the presence of isobaric

interferences, most notably from Samarium (Sm) isotopes (e.g., ¹⁴⁴Sm on ¹⁴⁴Nd, ¹⁴⁸Sm on

¹⁴⁸Nd, and ¹⁵⁰Sm on ¹⁵⁰Nd).[1][2][3] Accurate correction for these interferences is critical for

obtaining reliable ¹⁴³Nd/¹⁴⁴Nd ratios.[2][3]

Applications
The ability to perform in-situ Nd isotope analysis opens up a wide range of applications,

including:

Geochronology: Dating geological events by analyzing the Sm-Nd systematics in minerals

like apatite, titanite, and monazite.[2]

Petrogenesis and Mantle Dynamics: Tracing the origin and evolution of magmas and

understanding the chemical evolution of the Earth's mantle.

Provenance Studies: Determining the source of sediments and detrital minerals in

sedimentary rocks.

Archaeometry and Forensic Science: Characterizing the origin of materials in archaeological

artifacts and forensic samples.

Material Science: Investigating the isotopic composition and homogeneity of synthetic

materials.

While not a primary application, the principles of isotopic tracer studies using LA-ICP-MS can

be relevant to drug development, for instance, in tracking the distribution of isotopically labeled

compounds in preclinical studies, although this would typically involve lighter stable isotopes.

Challenges and Considerations
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Several factors can affect the accuracy and precision of in-situ Nd isotope analysis by LA-ICP-

MS:

Isobaric Interferences: As mentioned, the overlap of Sm isotopes with Nd isotopes is the

most significant challenge. Careful and accurate correction is paramount.[2][3]

Matrix Effects: Differences in the physical and chemical composition between the sample

and the reference material can lead to variations in ablation efficiency and plasma

conditions, affecting the accuracy of the results. The use of matrix-matched reference

materials is crucial to mitigate these effects.

Mass Discrimination: The mass response of the ICP-MS is not uniform across the mass

range. This instrumental mass bias must be corrected for using appropriate normalization

techniques.

Spatial Resolution vs. Precision: There is a trade-off between the spatial resolution

(determined by the laser spot size) and the analytical precision. Smaller spot sizes yield

higher spatial resolution but result in a smaller signal and thus lower precision. The required

precision will dictate the minimum usable spot size, which is also dependent on the Nd

concentration in the sample.[1][2][3]

Experimental Protocol
This protocol provides a general framework for in-situ Nd isotope analysis. Specific parameters

may need to be optimized based on the instrumentation used and the nature of the samples

being analyzed.

Sample Preparation
Proper sample preparation is crucial for obtaining high-quality data.

Mounting: The mineral grains or sample chips should be mounted in an epoxy resin puck.

Polishing: The surface of the mount must be polished to a smooth, flat finish (typically to a 1

µm or finer diamond suspension) to ensure a consistent laser-sample interaction.
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Cleaning: The polished surface should be thoroughly cleaned with deionized water and

ethanol to remove any contaminants before being introduced into the laser ablation cell.

Characterization: It is highly recommended to characterize the sample petrographically and,

if possible, chemically (e.g., using an electron microprobe) prior to LA-ICP-MS analysis to

identify the target minerals and regions of interest.

Instrumentation and Operating Conditions
A high-resolution multi-collector ICP-MS coupled with a 193 nm or 213 nm laser ablation

system is recommended for this application.

Table 1: Typical LA-ICP-MS Operating Parameters for In-Situ Nd Isotope Analysis
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Parameter Typical Value/Setting

Laser Ablation System

Laser Type ArF Excimer (193 nm) or Nd:YAG (213 nm)

Laser Fluence 2-5 J/cm²

Repetition Rate 5-10 Hz

Spot Size
30-100 µm (dependent on Nd concentration and

required precision)

Carrier Gas Helium (~0.6-1.0 L/min)

Make-up Gas Argon (~0.8-1.2 L/min)

MC-ICP-MS

RF Power 1200-1400 W

Plasma Gas Flow 14-16 L/min Ar

Auxiliary Gas Flow 0.8-1.2 L/min Ar

Monitored Isotopes
¹⁴²Ce, ¹⁴³Nd, ¹⁴⁴Nd, ¹⁴⁵Nd, ¹⁴⁶Nd, ¹⁴⁷Sm, ¹⁴⁹Sm,

¹⁵⁰Nd, ¹⁵²Sm

Dwell Time per Isotope 100-200 ms

Data Acquisition Mode
Static (simultaneous collection on Faraday

cups)

Data Acquisition
Tuning and Optimization: The MC-ICP-MS should be tuned for optimal sensitivity and

stability using a standard solution (e.g., a 10 ppb solution of a multi-element standard). The

laser ablation system should be focused to ensure a flat-bottomed ablation pit.

Reference Material Analysis: A well-characterized reference material (e.g., Durango Apatite,

Fish Canyon Tuff Apatite, or NIST SRM 610/612 glass) should be analyzed repeatedly

throughout the analytical session to monitor and correct for instrumental drift and mass bias.

[2]
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Sample Analysis: Analyses are typically performed in a sequence of one or two reference

material spots followed by a set of unknown sample spots. Each analysis consists of a

background measurement (laser off) followed by the sample ablation (laser on).

Data Acquisition Time: A typical data acquisition for a single spot analysis is around 60-90

seconds, including a 20-30 second background measurement.

Data Reduction
Data reduction involves correcting for background, instrumental drift, mass bias, and isobaric

interferences.

Background Subtraction: The average signal intensity during the background acquisition

period is subtracted from the signal measured during the sample ablation.

Mass Bias Correction: Instrumental mass bias is corrected by normalizing the measured

isotope ratios to a known, stable isotope ratio. For Nd, the ¹⁴⁶Nd/¹⁴⁴Nd ratio is typically used

for normalization, assuming a natural abundance ratio of 0.7219.

Isobaric Interference Correction: The most critical correction is for the isobaric overlap of Sm

on Nd isotopes. The interference of ¹⁴⁴Sm on ¹⁴⁴Nd is corrected by monitoring an

interference-free Sm isotope (e.g., ¹⁴⁷Sm or ¹⁴⁹Sm) and using the known natural isotopic

abundance of Sm to calculate the contribution of ¹⁴⁴Sm to the signal at mass 144. An

iterative correction procedure may be necessary to account for the mass bias of Sm, which

can be determined from the measured ¹⁴⁷Sm/¹⁴⁹Sm ratio.

Standard Bracketing: The corrected isotope ratios of the unknown samples are then

normalized to the average corrected isotope ratios of the bracketing reference material

analyses to account for any remaining instrumental drift.

Data Presentation
Quantitative results from in-situ Nd isotope analysis should be presented in a clear and

structured format to allow for easy comparison and interpretation.

Table 2: Example Data Table for In-Situ ¹⁴³Nd/¹⁴⁴Nd Analysis of Apatite
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Sample ID Spot # ¹⁴³Nd/¹⁴⁴Nd
2σ
(internal)

¹⁴⁷Sm/¹⁴⁴Nd 2σ

Durango

Apatite
1 0.512635 0.000015 0.1085 0.0012

Durango

Apatite
2 0.512641 0.000014 0.1091 0.0011

Unknown

Sample 1
1 0.512488 0.000021 0.1234 0.0025

Unknown

Sample 1
2 0.512495 0.000023 0.1228 0.0027

Visualizations
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Caption: Experimental workflow for in-situ Nd isotope analysis.
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Caption: Isobaric interferences of Sm on Nd isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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